Cas no 1807334-90-2 (Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate)
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate
-
- Inchi: 1S/C15H15BrO5/c1-2-21-15(20)12-4-3-11(8-13(17)9-16)10(7-12)5-6-14(18)19/h3-7H,2,8-9H2,1H3,(H,18,19)/b6-5+
- InChI Key: DVFUGZMSLPWUKG-AATRIKPKSA-N
- SMILES: BrCC(CC1C=CC(C(=O)OCC)=CC=1/C=C/C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 418
- XLogP3: 2.5
- Topological Polar Surface Area: 80.7
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002861-250mg |
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate |
1807334-90-2 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A015002861-500mg |
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate |
1807334-90-2 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A015002861-1g |
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate |
1807334-90-2 | 97% | 1g |
$1549.60 | 2023-09-02 |
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate (CAS No. 1807334-90-2): A Comprehensive Overview
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate, identified by its CAS number 1807334-90-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and biochemical probes.
The molecular formula of Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate highlights its intricate composition, which includes a benzoate core substituted with a bromo-substituted propyl group and a vinyl carboxylic acid moiety. This structural arrangement imparts distinct reactivity and functionality, making it particularly useful in synthetic chemistry and drug design. The presence of both bromine and carboxylic acid groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate has been explored as a potential lead compound in this context. Its structural features suggest that it may interact with specific enzymes or receptors, thereby modulating cellular processes. Preliminary studies have indicated that this compound exhibits promising activity in vitro, particularly against enzymes involved in inflammatory responses and cancer progression.
The benzoate moiety in Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate is known to enhance binding affinity to biological targets due to its aromatic stability and hydrophobic interactions. Additionally, the bromo-substituted propyl group introduces a site for further functionalization, allowing researchers to optimize pharmacokinetic properties such as solubility and bioavailability. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.
One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous physiological processes, including digestion, blood clotting, and immune responses. Dysregulation of protease activity is implicated in various diseases, making them attractive targets for drug intervention. The unique structural features of Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate suggest that it may be able to selectively inhibit specific proteases without affecting others, thereby minimizing side effects.
Recent advancements in computational chemistry have enabled the use of virtual screening techniques to identify potential drug candidates more efficiently. By leveraging molecular docking simulations, researchers can predict the binding interactions between Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate and target proteins with high accuracy. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.
The vinyl carboxylic acid group in the molecule offers another avenue for chemical modification. This functionality can be used to attach various biomolecules, such as peptides or nucleotides, through conjugation reactions. Such modifications can enhance the compound's ability to interact with biological targets or improve its delivery properties. For instance, attaching a targeting ligand to this group could enable the development of highly specific diagnostic agents or therapeutics.
In conclusion, Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate (CAS No. 1807334-90-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research in this field continues to advance, compounds like Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate are expected to play an increasingly important role in addressing unmet medical needs.
1807334-90-2 (Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)